Cas no 1169966-32-8 (1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide)

• Product Name: 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide
• CAS No: 1169966-32-8
• MF: C₁₄H₁₆N₄O₅S₂
• MW: 384.430640220642
• CID: 6382908
• PubChem ID: 44072157
• Update Time: 2025-10-30

1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide
• 1-[5-(1,3-thiazol-2-ylcarbamoyl)furan-2-yl]sulfonylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[[5-[(2-thiazolylamino)carbonyl]-2-furanyl]sulfonyl]-
• VU0647481-1
• 1169966-32-8
• F5570-0564
• 1-({5-[(1,3-thiazol-2-yl)carbamoyl]furan-2-yl}sulfonyl)piperidine-4-carboxamide
• AKOS024513878
• 1-((5-(thiazol-2-ylcarbamoyl)furan-2-yl)sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C14H16N4O5S2/c15-12(19)9-3-6-18(7-4-9)25(21,22)11-2-1-10(23-11)13(20)17-14-16-5-8-24-14/h1-2,5,8-9H,3-4,6-7H2,(H2,15,19)(H,16,17,20)
• InChI Key： SDOYHMHHXAFVPW-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C(NC3=NC=CS3)=O)O2)(=O)=O)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 384.05621197g/mol
• Monoisotopic Mass: 384.05621197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 172Ų

Experimental Properties

• Density: 1.552±0.06 g/cm3(Predicted)
• pka: 6.17±0.70(Predicted)

Additional information on 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide

Introduction to 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide and Its Applications in Modern Chemical Biology

1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide, with the CAS number 1169966-32-8, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes fused heterocyclic rings and functional groups that make it a promising candidate for various biological applications.

The molecular structure of 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide consists of a piperidine core substituted with a sulfonyl group, which is further connected to a carbamoyl-furan moiety. This particular arrangement of atoms and functional groups imparts distinct chemical and biological properties to the compound. The presence of the thiazole ring enhances its interaction with biological targets, making it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds that incorporate heterocyclic structures. The thiazole ring, in particular, is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The combination of these features in 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide makes it a valuable asset in the development of novel pharmaceutical agents.

One of the most compelling aspects of this compound is its potential as an inhibitor of key biological pathways. Current research indicates that it may interfere with the activity of enzymes involved in cancer progression and inflammation. By targeting these pathways, 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide could offer a new approach to treating these conditions without the side effects associated with traditional therapies.

The furan ring in the structure also contributes to the compound's versatility. Furan derivatives are known for their ability to cross the blood-brain barrier, which is crucial for developing treatments for neurological disorders. This property makes 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide a particularly interesting candidate for drugs targeting central nervous system (CNS) diseases.

Recent studies have demonstrated the compound's efficacy in preclinical models. For instance, researchers have observed significant reductions in tumor growth when using derivatives of this compound in cell culture assays. These findings suggest that 1-({5-(1,3-thiazol-2-yl)carbamoylfuran-2-yl}sulfonyl)piperidine-4-carboxamide could be a potent anticancer agent if further developed into a drug.

In addition to its potential in oncology, this compound has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many conditions, including arthritis and autoimmune disorders. By modulating inflammatory pathways, 1-({5-(1,3-thiazol-2-y}l)carbamoylfuran{2-y}lsulfonyl)piperidine{4-carboxamide] may help alleviate symptoms and improve patient outcomes.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The introduction of the sulfonyl group and the carbamoyl-furan moiety are critical steps that determine the final properties of the molecule. Advanced synthetic techniques have been employed to optimize these reactions, ensuring high yields and purity.

The development of new synthetic methodologies has been instrumental in making this compound more accessible for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These advancements have not only facilitated the production of 1-{(5-{(1{3}-thiazolo{2}-y}l){carbamo}y{l)fura{n}{2}-y}lsulfony{l}){pipera}{dine}{4}-carb ox{amide} but also opened doors for exploring related derivatives with enhanced biological activity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a therapeutic agent. Preliminary studies suggest that it has favorable pharmacokinetic characteristics, which could make it suitable for oral administration.

In conclusion, 1-{(5-{(1{3}-thia zolo{2}-y}l){carbamo}y{l)fura{n}{2}-y}lsulfony{l}){pipera}{dine}{4}-carb ox{amide}, CAS number 1169966{32}-{8}, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for developing new treatments for cancer and inflammatory diseases. Continued research into its synthesis and pharmacological properties will further enhance its potential as a therapeutic agent.